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Compound of Interest

Sodium 4-vinylbenzenesulfonate
Compound Name:
hydrate

Cat. No.: B050709

For researchers and scientists in the fast-paced world of drug development, ensuring
laboratory safety and proper chemical handling is paramount. This guide provides essential,
immediate safety and logistical information for the proper disposal of Sodium 4-
vinylbenzenesulfonate hydrate (CAS No. 2695-37-6), a compound often used in polymer
chemistry. Adherence to these procedures is critical for protecting personnel and the
environment.

Key Safety and Handling Information

Sodium 4-vinylbenzenesulfonate hydrate is a solid that is highly soluble in water.[1][2] It is
stable under normal conditions but is incompatible with strong oxidizing agents.[1] The material
is hygroscopic and will absorb water on exposure to air.[3]

Hazard Identification:

Causes skin irritation.[3][4]

Causes serious eye irritation.[3][4]

May cause respiratory tract irritation.[3]

May be harmful if swallowed.[3]

Personal Protective Equipment (PPE):
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» Eye Protection: Chemical goggles should be worn. Contact lenses are not recommended
when handling this chemical.[3]

» Hand Protection: Neoprene or nitrile rubber gloves are recommended.[3]
« Skin and Body Protection: Wear suitable protective clothing.[3]

» Respiratory Protection: If there is a risk of inhalation, a NIOSH-certified dust and mist
respirator is recommended.[3]

Quantitative Data Summary

For quick reference, the following table summarizes the key quantitative data for Sodium 4-
vinylbenzenesulfonate hydrate.

Property Value

Molecular Formula CsH7NaOsS

Molecular Weight 206.19 g/mol

Appearance White to light yellow powder/crystal
Melting Point =300 °C

Solubility Highly soluble in water

Purity =>90% (Technical Grade)

Acute Toxicity 4 (Oral), Eye Damage 1, Skin
Hazard Classifications Irritation 2, Specific Target Organ Toxicity -

Single Exposure 3 (Respiratory system)

Note: Data is compiled from various sources and may vary based on the specific grade and
hydration state of the material.

Detailed Disposal Protocol

The primary principle for the disposal of Sodium 4-vinylbenzenesulfonate hydrate is to avoid
environmental release. Do not dispose of this chemical into the sewer system.[3] All disposal
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must be conducted in accordance with local, state, and federal regulations.
Step 1: Waste Collection and Segregation

o Designated Waste Container: Dedicate a clearly labeled, leak-proof container for solid
Sodium 4-vinylbenzenesulfonate hydrate waste. The label must include the words
"Hazardous Waste," the full chemical name, and the associated hazards (Irritant).

e Segregation: Do not mix this waste with other chemical waste streams, especially strong
oxidizing agents.

Step 2: Handling Spills

o Restrict Access: Immediately secure the area to prevent unauthorized personnel from
entering.

o Ventilate: Ensure the area is well-ventilated. If the spill is in a fume hood, keep it operational.
o Containment: For solid spills, gently cover the material to prevent dust formation.

o Collection: Carefully sweep or shovel the spilled material into the designated hazardous
waste container.[3] Avoid actions that generate dust.

» Decontamination: Wipe the spill area with a damp cloth. Dispose of the cloth as hazardous
waste. Subsequently, wash the area with soap and water.

Step 3: Disposal of Empty Containers

» Decontamination: Empty containers that held Sodium 4-vinylbenzenesulfonate hydrate
must be treated as hazardous waste unless properly decontaminated.

» Triple Rinsing: To decontaminate, triple rinse the container with a suitable solvent (e.g.,
water). Each rinse should use a volume of solvent equal to approximately 5% of the
container's volume.

» Rinsate Collection: All rinsate must be collected and disposed of as hazardous liquid waste.
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e Final Disposal: Once triple-rinsed, the container can typically be disposed of as regular trash
after defacing the chemical label. Always confirm this procedure with your institution's
Environmental Health and Safety (EHS) department.

Step 4: Arranging for Final Disposal

o Storage: Store the sealed hazardous waste container in a cool, dry, well-ventilated area,
away from incompatible materials.

e EHS Pickup: Once the waste container is full, or in accordance with your institution's policies
(often not to exceed one year of storage), arrange for a pickup by your EHS department or a
licensed hazardous waste disposal contractor.

Disposal Workflow

The following diagram illustrates the logical workflow for the proper disposal of Sodium 4-
vinylbenzenesulfonate hydrate.
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Caption: Disposal workflow for Sodium 4-vinylbenzenesulfonate hydrate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hasth
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and industry. Email: info@benchchem.com
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